6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one

• IUPAC Name: 6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C13H11ClF2N2O/c14-8-1-2-10-9(5-8)12(19)18-11(17-10)7-3-4-13(15,16)6-7/h1-2,5,7H,3-4,6H2,(H,17,18,19)
• InChI Key: NMHWOPQQRWBCQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C2=NC3=C(C=C(C=C3)Cl)C(=O)N2)(F)F
• Molecular Formula: C13H11ClF2N2O
• Molecular Weight: 284.69 g/mol

Description

6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one is a chemical compound that belongs to the quinazolinone family. It has been extensively studied for its potential application in scientific research.

Mechanism of Action

The mechanism of action of 6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one involves the inhibition of certain enzymes and receptors. It has been found to inhibit the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. It has also been found to inhibit the activity of the epidermal growth factor receptor (EGFR), which is overexpressed in various types of cancer.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for the maintenance of tissue homeostasis. It has also been found to inhibit the growth and proliferation of cancer cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one in lab experiments is its inhibitory activity against certain enzymes and receptors, which makes it a useful tool for studying various cellular processes. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of 6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one. One area of future research is the development of more potent and selective inhibitors of protein kinase CK2 and EGFR. Another area of future research is the investigation of the potential application of this compound in other disease areas such as neurodegenerative diseases and inflammatory disorders. Additionally, the safety and efficacy of this compound in vivo need to be further investigated to determine its potential as a therapeutic agent.
Conclusion
In conclusion, this compound is a promising candidate for scientific research due to its inhibitory activity against certain enzymes and receptors. Its potential application in cancer treatment and other disease areas make it a valuable tool for drug discovery. However, further studies are needed to determine its safety and efficacy in vivo and to develop more potent and selective inhibitors.

Synthesis Methods

The synthesis method of 6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one involves the reaction of 6-chloro-2-nitroaniline and 3,3-difluorocyclopentanone in the presence of a reducing agent such as iron powder or tin(II) chloride. The reaction is carried out in a solvent such as ethanol or ethyl acetate at an elevated temperature with stirring. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

6-chloro-2-(3,3-difluorocyclopentyl)-3H-quinazolin-4-one has been studied for its potential application in various scientific research areas. It has been found to exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug discovery. It has also been studied for its potential application in cancer treatment, as it has been found to induce apoptosis in cancer cells.